Cas no 1156711-79-3 ((5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine)
(5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine
-
- Inchi: 1S/C11H13N3O/c1-15-10-5-3-2-4-8(10)9-7-13-11(6-12)14-9/h2-5,7H,6,12H2,1H3,(H,13,14)
- InChI Key: VIAMQLXTHMQEBW-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1C1=CN=C(CN)N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 200
- XLogP3: 0.6
- Topological Polar Surface Area: 63.9
(5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM330139-250mg |
(5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine |
1156711-79-3 | 95%+ | 250mg |
$1341 | 2021-06-16 | |
| Chemenu | CM330139-250mg |
(5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine |
1156711-79-3 | 95%+ | 250mg |
$952 | 2023-01-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1170266-250mg |
(5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine |
1156711-79-3 | 98% | 250mg |
¥7425.00 | 2024-08-09 |
(5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on (5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine
Introduction to (5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine and Its Significance in Modern Chemical Research
Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine, with the CAS number 1156711-79-3, stands out as a compound of significant interest due to its unique structural properties and potential applications. This introduction delves into the compound's characteristics, its relevance in contemporary research, and its implications for future developments in the chemical and pharmaceutical industries.
The molecular structure of (5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine encompasses a combination of aromatic and heterocyclic rings, which contribute to its diverse chemical interactions. The presence of a methoxy group at the 2-position of the phenyl ring and an imidazole ring at the 1-position introduces specific electronic and steric properties that make this compound a valuable candidate for various synthetic applications. These structural features enable it to participate in multiple types of chemical reactions, including nucleophilic substitutions, metal coordination, and hydrogen bonding, which are crucial for drug design and material synthesis.
In recent years, there has been a surge in research focused on developing novel bioactive molecules with potential therapeutic applications. The (5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine compound has garnered attention due to its ability to interact with biological targets in a manner that could lead to the development of new drugs. Its imidazole ring is particularly noteworthy, as imidazole derivatives are well-known for their role in various biological processes, including enzyme inhibition and receptor binding. This has prompted researchers to explore its potential as a lead compound in drug discovery programs targeting neurological disorders, inflammatory conditions, and infectious diseases.
One of the most compelling aspects of (5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine is its versatility in synthetic chemistry. The compound can serve as a building block for more complex molecules through various functionalization strategies. For instance, the methoxy group on the phenyl ring can be easily modified through oxidation or reduction reactions, while the imidazole ring can undergo alkylation or acylation to introduce additional functional groups. This flexibility allows chemists to tailor the properties of the compound to meet specific requirements for different applications.
The pharmaceutical industry has shown particular interest in developing small molecule inhibitors that target enzymes involved in disease pathways. The (5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine compound has been investigated for its potential as an inhibitor of enzymes such as kinases and phosphodiesterases, which are implicated in cancer and cardiovascular diseases. Preliminary studies have demonstrated that derivatives of this compound exhibit inhibitory activity against these enzymes, suggesting their therapeutic potential. Further research is ongoing to optimize their efficacy and selectivity.
Another area where (5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine shows promise is in materials science. Its ability to form stable complexes with metals makes it a suitable candidate for applications in catalysis and sensor technology. Metal complexes derived from this compound have been explored for their catalytic activity in organic transformations, such as cross-coupling reactions and oxidation processes. Additionally, the unique spectroscopic properties of these complexes make them useful in developing chemical sensors for detecting various analytes.
The synthesis of (5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations have enabled chemists to construct its framework efficiently. These methods not only improve yield but also allow for better control over regioselectivity and stereoselectivity, which are critical factors in pharmaceutical development.
In conclusion, (5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine (CAS no 1156711-79-3) is a compound with multifaceted applications across various fields of chemistry and biology. Its unique structural features make it a valuable tool for drug discovery, materials science, and catalysis. As research continues to uncover new ways to utilize this compound, its significance is likely to grow even further. The ongoing exploration of its derivatives and synthetic modifications holds promise for future breakthroughs that could revolutionize multiple industries.
1156711-79-3 ((5-(2-Methoxyphenyl)-1H-imidazol-2-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)